(1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride

• CAS No.: 96067-89-9
• Molecular Formula: C26H28ClNO3
• Molecular Weight: 438.0 g/mol
• IUPAC Name: (1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride
• InChI: InChI=1S/C26H27NO3.ClH/c28-25(26(29,22-14-6-2-7-15-22)23-16-8-3-9-17-23)30-24(20-27-18-10-11-19-27)21-12-4-1-5-13-21;/h1-9,12-17,24,29H,10-11,18-20H2;1H
• InChI Key: JZJXNRLNTVBJOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC[NH+](C1)CC(C2=CC=CC=C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O.[Cl-]

Description

(1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride is a chemical compound known for its unique structure and potential applications in various fields. This compound features a pyrrolidine ring, a phenyl group, and a diphenylacetate moiety, making it a complex and intriguing molecule for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride typically involves the reaction of pyrrolidine derivatives with phenyl and diphenylacetate groups. The process often requires specific reaction conditions, such as controlled temperatures and the use of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include steps such as purification through crystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

(1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

(1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: Compounds with similar pyrrolidine rings, such as pyrrolizines and pyrrolidine-2-one.

Phenyl derivatives: Compounds with phenyl groups, like phenylalanine and phenylacetate.

Diphenylacetate derivatives: Compounds with diphenylacetate moieties, such as diphenhydramine.

Uniqueness

(1-phenyl-2-pyrrolidin-1-ium-1-ylethyl) 2-hydroxy-2,2-diphenylacetate;chloride is unique due to its combination of a pyrrolidine ring, phenyl group, and diphenylacetate moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds .